Cas no 1805603-08-0 (2-(Difluoromethyl)-6-iodo-5-methoxypyridine-3-sulfonamide)

• Product name: 2-(Difluoromethyl)-6-iodo-5-methoxypyridine-3-sulfonamide
• CAS No: 1805603-08-0
• MF: C₇H₇F₂IN₂O₃S
• MW: 364.108359575272
• CID: 4893169

2-(Difluoromethyl)-6-iodo-5-methoxypyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-iodo-5-methoxypyridine-3-sulfonamide

• Inchi： 1S/C7H7F2IN2O3S/c1-15-3-2-4(16(11,13)14)5(6(8)9)12-7(3)10/h2,6H,1H3,(H2,11,13,14)
• InChI Key： WZWOUHJESYZIAL-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C(F)F)=N1)S(N)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 0.7
• Topological Polar Surface Area: 90.7

Additional information on 2-(Difluoromethyl)-6-iodo-5-methoxypyridine-3-sulfonamide

Comprehensive Overview of 2-(Difluoromethyl)-6-iodo-5-methoxypyridine-3-sulfonamide (CAS No. 1805603-08-0)

2-(Difluoromethyl)-6-iodo-5-methoxypyridine-3-sulfonamide is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group, iodo substituent, and sulfonamide moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

The compound's CAS No. 1805603-08-0 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and research contexts. Its pyridine core and sulfonamide functionality align with modern trends in medicinal chemistry, where such scaffolds are prized for their bioavailability and target specificity. Recent studies highlight its role in developing inhibitors for carbonic anhydrases, a hot topic in oncology and neurology research.

In the context of green chemistry and sustainable synthesis, 2-(Difluoromethyl)-6-iodo-5-methoxypyridine-3-sulfonamide has garnered attention for its potential to reduce synthetic steps in complex molecule production. Researchers are exploring eco-friendly catalytic methods to incorporate its difluoromethyl group, a motif often associated with enhanced metabolic stability in drug candidates. This aligns with the growing demand for fluorinated building blocks in the pharmaceutical industry.

The compound's iodo substituent offers strategic advantages in cross-coupling reactions, a cornerstone of modern palladium-catalyzed transformations. This feature positions it as a valuable intermediate for constructing heterocyclic compounds, a recurring theme in recent publications on kinase inhibitors and antimicrobial agents. Its stability under various conditions also makes it suitable for high-throughput screening platforms.

From a commercial perspective, CAS No. 1805603-08-0 represents a niche but growing segment of fine chemicals. Suppliers are increasingly listing this compound in catalogs targeting medicinal chemistry researchers and contract manufacturing organizations. Its pricing and availability trends reflect broader market dynamics in halogenated pyridine derivatives, a category experiencing steady demand due to applications in material science and electronics.

Analytical characterization of 2-(Difluoromethyl)-6-iodo-5-methoxypyridine-3-sulfonamide typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, crucial for reproducibility in research. Recent improvements in analytical instrumentation have enabled more precise studies of its conformational properties, contributing to better understanding of its reactivity.

The safety profile of this compound follows standard laboratory handling protocols for iodo-organic compounds. While not classified as hazardous under most regulatory frameworks, proper precautions are recommended when working with its sulfonamide group, a common feature in many FDA-approved drugs. Material safety data sheets provide detailed guidance on storage conditions, typically recommending protection from light and moisture to maintain stability.

In summary, 2-(Difluoromethyl)-6-iodo-5-methoxypyridine-3-sulfonamide (CAS No. 1805603-08-0) exemplifies the intersection of synthetic chemistry and biomedical innovation. Its structural features address multiple contemporary challenges in small molecule drug development, while its synthetic accessibility makes it practical for industrial-scale applications. As research into fluorinated pharmaceuticals continues to expand, this compound's relevance will likely grow across academic and commercial sectors.